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Nitinol Actuation Speed Technical Support
Center

Welcome to the technical support center for Nitin-ol wire actuation. This resource is designed
for researchers, scientists, and engineers looking to optimize the performance of Nitinol
actuators in their experiments. Here you will find answers to common problems and questions
regarding the actuation speed of Nitinol wires.

Troubleshooting Guide

This guide addresses specific issues you may encounter that result in suboptimal actuation
speeds.

Q1: My Nitinol wire's contraction (heating phase) is too slow. What are the common causes
and solutions?

Al: Slow contraction is almost always due to an insufficient heating rate. The phase
transformation from martensite to austenite that causes contraction is temperature-dependent.
[1][2] To achieve rapid contraction, the wire must be heated to its austenite finish (Af)
temperature as quickly as possible.[3][4]

e Cause 1: Insufficient Electric Current: When using Joule (ohmic) heating, the most common
method, the heating rate is a direct function of the electrical power (P = I12R).[5] If the current
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is too low, the wire heats slowly.

o Solution: Increase the electrical current supplied to the wire. High-speed actuation in the
millisecond range is achievable using short, high-current pulses.[6][7] Be cautious, as
excessive current can overheat and damage the wire.[7]

o Cause 2: Inefficient Heat Transfer: If using an external heat source (e.g., heated air, fluid
bath), the heat may not be transferring to the wire efficiently.

o Solution: Ensure good thermal contact and consider heating methods with faster transfer
rates, such as immersion in a heated fluid bath over convection in air.[3]

o Cause 3: Large Wire Diameter: Thicker wires have greater thermal mass and require more
energy to reach the transition temperature, leading to slower heating times compared to
thinner wires at the same current density.[5][7][8]

o Solution: If your force requirements allow, switch to a smaller diameter wire for faster
heating and cooling.[7]

Q2: My Nitinol wire's relaxation (cooling phase) is too slow. Why is this happening and how
can | fix it?

A2: The cooling phase is the most common limiting factor in Nitinol actuation frequency. The
wire must cool down below its martensite start (Ms) temperature to fully relax and be ready for
the next cycle.[9] This process relies on dissipating heat to the surrounding environment.

o Cause 1: Inadequate Convection: Natural air convection is often insufficient for rapid cooling.

o Solution 1: Forced Air Cooling: Use a fan or compressed air to significantly increase the
convective heat transfer coefficient, thereby speeding up cooling.

o Solution 2: Liquid Cooling: For maximum cooling rates, immerse the actuator in a non-
conductive fluid like oil or use a water quench.[10][11] This is one of the most effective
methods for achieving high cycle rates.

o Cause 2: Large Wire Diameter: A larger diameter wire has a smaller surface-area-to-volume
ratio, which severely limits its ability to dissipate heat quickly.[7]
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o Solution: Use the smallest diameter wire that meets the force requirements of your
application. The increase in surface-to-mass ratio dramatically improves cooling speed.[7]

e Cause 3: High Ambient Temperature: A high operating temperature reduces the thermal
gradient between the wire and its surroundings, slowing heat dissipation.

o Solution: If possible, lower the ambient temperature. Alternatively, use a "high-
temperature" (HT) Nitinol alloy, which has a higher transition temperature. This creates a
larger temperature differential to the environment, promoting faster cooling.[7][12]

Frequently Asked Questions (FAQs)
Q1: What is the primary factor limiting the actuation speed of Nitinol?

Al: The primary limiting factor is the cooling rate. While heating can be made nearly
instantaneous with a sufficiently high-power electrical pulse, cooling relies on heat transfer to
the environment, which is a much slower process.[7][13] Therefore, most strategies for
improving actuation frequency focus on enhancing the cooling phase.

Q2: How does wire diameter influence actuation speed?
A2: Wire diameter is a critical parameter.
e Heating: Thinner wires heat up faster because they have less thermal mass.[5]

e Cooling: Thinner wires cool down much faster because they have a higher surface-area-to-
volume ratio, allowing for more efficient heat dissipation to the surroundings.[7] For high-
speed applications, it is always recommended to use the thinnest wire possible that can still
provide the necessary actuation force. If more force is needed, using multiple thin strands in
parallel is preferable to using a single thick wire.[7]

Q3: Can | use a higher voltage to make the wire contract faster? What are the risks?

A3: Yes, applying a higher voltage will increase the current (I = V/R) and thus the Joule heating
(P = I°2R), leading to a faster contraction time.[5] Actuation times in the millisecond range are
possible with high-current pulses.[6][7]

However, there are significant risks:
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» Overheating: If the high current is applied for too long, the wire's temperature can rise far
above its transition temperature, potentially damaging the wire's microstructure and altering
its shape-memory properties.[7]

o Reduced Lifespan: Repeatedly overheating the wire will degrade its performance and lead to
a shorter operational life.

« Inertial Stress: Very rapid contractions can cause high inertial loads, especially with a heavy
payload, which can over-stress and potentially break the wire.[7]

A common strategy is to use a control circuit (e.g., using Pulse Width Modulation, PWM) to
apply a high-current burst for initial heating, followed by a lower "hold" current to maintain the
temperature.

Quantitative Data Summary

The actuation speed of Nitinol wire is highly dependent on its diameter and the cooling method
employed. The following table summarizes typical cooling rates and achievable frequencies for
different wire diameters under various conditions.
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. . . . Typical Approx. Max
Wire Diameter Heating Cooling . .
Cooling Time Frequency
(mm) Method Method
(s) (Hz)
) Natural Air
0.076 Joule Heating ) ~1 ~0.5
Convection
) Natural Air
0.15 Joule Heating ) ~15-2 ~0.3
Convection
) Natural Air
0.25 Joule Heating ) ~3-4 ~0.2
Convection
) Natural Air
0.50 Joule Heating , ~10 <0.1
Convection
) Forced Air
0.15 Joule Heating ) <1 >1
Convection
) Liquid
0.15 Joule Heating <<1 >5-10

(Water/Qil) Bath

Note: Data is compiled and approximated from various sources.[5][7][14] Heating time is
assumed to be very short (<1s) with adequate current. Actual values will vary based on specific
experimental conditions, including ambient temperature, load, and alloy composition.

Experimental Protocols
Objective: To measure the actuation time (contraction and relaxation) of a Nitinol wire.
Methodology:
e Apparatus Setup:
o Securely mount the Nitinol wire between two fixed points, leaving some slack.

o Attach a biasing mechanism, such as a small weight or a spring, to the wire. This bias
force is essential to return the wire to its elongated state upon cooling.[6]
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o Connect the wire to a controllable DC power supply capable of delivering the required
current.

o Position a displacement sensor (e.g., a laser displacement sensor or a linear
potentiometer) to measure the contraction and elongation of the wire.

o (Optional) Attach a fine-gauge thermocouple to the midpoint of the wire to record its
temperature profile during the cycle.[15][16]

o Connect the power supply, displacement sensor, and thermocouple to a data acquisition
(DAQ) system to record current, voltage, displacement, and temperature simultaneously.
[17][18]

e Procedure:

[¢]

Step 1: Initial State: With no current applied, record the initial (elongated) position of the
wire from the displacement sensor.

o Step 2: Actuation (Heating): Apply a square pulse of current from the power supply to the
wire. The magnitude and duration of this pulse should be sufficient to fully actuate the
wire.

o Step 3: Data Recording: The DAQ system should record the displacement and
temperature of the wire as it heats and contracts to its minimum length.

o Step 4: Relaxation (Cooling): Turn off the current. The bias force will stretch the wire as it
cools.

o Step 5: Data Recording: Continue recording the displacement and temperature until the
wire has returned to its original elongated position.

e Data Analysis:

o Contraction Time: Measure the time elapsed from the moment the current is applied until
the wire reaches 90% of its full contraction.

o Relaxation Time: Measure the time elapsed from the moment the current is switched off
until the wire has relaxed to 90% of its original elongated length.
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Caption: Key factors influencing the heating (contraction) and cooling (relaxation) rates of
Nitinol wire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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